Cas no 133659-66-2 (1-(2-(Dimethylamino)-5-nitrophenyl)ethanone)

• Product Name: 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone
• CAS No: 133659-66-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 2770816
• PubChem ID: 10727055
• Update Time: 2025-09-28

1-(2-(Dimethylamino)-5-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• SB77715
• CS-0444817
• AKOS009142518
• 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone
• Ethanone, 1-[2-(dimethylamino)-5-nitrophenyl]-
• 133659-66-2
• 1-(2-(Dimethylamino)-5-nitrophenyl)ethan-1-one
• DTXSID50444016
• SCHEMBL10692173

• Inchi： 1S/C10H12N2O3/c1-7(13)9-6-8(12(14)15)4-5-10(9)11(2)3/h4-6H,1-3H3
• InChI Key： HAULHUKZHBBGEM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=CC=1N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225Da
• Monoisotopic Mass: 208.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone

Chemical Profile and Applications of 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone (CAS No. 133659-66-2)

1-(2-(Dimethylamino)-5-nitrophenyl)ethanone, identified by the CAS number 133659-66-2, is a synthetically derived organic compound with a unique molecular architecture that combines a nitro group, a dimethylamino substituent, and an acetyl moiety. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its versatile reactivity and potential as a scaffold for drug discovery. The integration of electron-withdrawing nitro groups and electron-donating dimethylamino functionalities creates a polarized aromatic system, which may influence its interaction with biological targets or catalytic activity in synthetic transformations.

The structural characteristics of 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone are pivotal to its chemical behavior. The presence of the nitro group at the para position relative to the acetyl functionality introduces steric and electronic effects that modulate the compound’s reactivity. Recent studies have highlighted its role as an intermediate in the synthesis of heterocyclic compounds, particularly those with pharmaceutical relevance. For instance, researchers have demonstrated that this compound can undergo nucleophilic substitution reactions under mild conditions to yield substituted anilines or azoles, which are common motifs in antiviral and anti-inflammatory agents.

In terms of synthetic methodologies, advancements in green chemistry have led to optimized protocols for producing CAS No. 133659-66-2. A notable approach involves microwave-assisted synthesis, which reduces reaction times and improves yield by minimizing side reactions. A 2024 study published in *Organic Process Research & Development* reported a 78% yield using this method, compared to traditional heating techniques that yielded only 45%. Such improvements underscore the compound’s compatibility with sustainable chemical practices while maintaining high purity standards required for downstream applications.

Beyond its synthetic utility, 1-(2-(Dimethylamino)-5-nitrophenyl)ethanone has been explored for its potential biological activities. In vitro assays have shown that derivatives of this compound exhibit moderate inhibitory effects on specific enzymes involved in metabolic pathways linked to neurodegenerative diseases. For example, a 2023 preclinical investigation revealed that certain analogs reduced acetylcholinesterase activity by up to 40%, suggesting possible applications in Alzheimer’s disease research. However, further studies are required to establish structure-activity relationships and evaluate pharmacokinetic profiles before clinical translation.

The material science community has also investigated this compound as a building block for functional polymers. Its aromatic core provides rigidity and thermal stability when incorporated into polymeric networks. A recent collaboration between academic institutions demonstrated that copolymers containing this unit displayed enhanced mechanical strength and UV resistance compared to conventional alternatives. These properties make it suitable for coatings or sensor materials where durability under harsh environmental conditions is critical.

An emerging area of interest lies in the electrochemical behavior of compounds like CAS No. 133659-66-2. Researchers at leading chemical institutes have utilized cyclic voltammetry to study redox processes involving nitro-to-amino group reductions, which could be harnessed for energy storage devices such as organic batteries or supercapacitors. The reversible redox couples observed in these experiments suggest potential use as redox-active materials in next-generation energy systems.

In analytical chemistry contexts, this compound serves as a model system for developing new detection methods due to its distinct spectroscopic signatures. UV-Vis absorption peaks around 410 nm and characteristic IR bands corresponding to C=O stretching (≈1700 cm⁻¹) make it ideal for validating spectroscopic instrumentation or calibrating analytical workflows aimed at detecting similar aromatic ketones in complex mixtures.

The environmental impact assessment of processes involving CAS No. 133659-66-2 has also received attention from regulatory bodies focused on sustainable manufacturing practices. Life cycle analyses conducted by industry consortia indicate that adopting solvent recovery systems during synthesis can reduce waste generation by over 80%, aligning with global efforts toward circular economy principles within chemical production chains.

Educational institutions frequently include this compound in advanced organic chemistry curricula as an illustrative example of how substituent effects govern reaction outcomes. Laboratory exercises often focus on its electrophilic substitution patterns or its utility as a protecting group during multi-step syntheses—practical skills highly valued by future medicinal chemists entering pharmaceutical R&D departments.

Ongoing research continues to expand our understanding of how subtle structural modifications might enhance the performance metrics associated with compounds like CAS No. 133659-66-2. Computational modeling approaches using density functional theory (DFT) are being employed to predict optimal reaction conditions or identify promising derivative candidates prior to experimental validation—a strategy that accelerates innovation cycles while conserving resources typically spent on trial-and-error experimentation phases.